Cas no 96-55-9 ((1-Carboxylatoundecyl)trimethylammonium)

• Product Name: (1-Carboxylatoundecyl)trimethylammonium
• CAS No: 96-55-9
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 884703
• Update Time: 2023-08-03

(1-Carboxylatoundecyl)trimethylammonium Chemical and Physical Properties

Names and Identifiers

• (1-carboxylatoundecyl)trimethylammonium
• 2-(trimethylazaniumyl)dodecanoate
• 1-Undecanaminium, 1-carboxy-N,N,N-trimethyl-, inner salt
• 2-(trimethylammonio)dodecanoate
• 1-Undecanaminium, 1-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
• (1-Carboxylatoundecyl)trimethylammonium

• Inchi： 1S/C15H31NO2/c1-5-6-7-8-9-10-11-12-13-14(15(17)18)16(2,3)4/h14H,5-13H2,1-4H3
• InChI Key： ZVZRHYNDLMSKIV-UHFFFAOYSA-N
• SMILES： [O-]C(C(CCCCCCCCCC)[N+](C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 216
• Topological Polar Surface Area: 40.1